Cas no 877864-13-6 (methyl 2-(2-hydroxyethyl)disulfanylacetate)
877864-13-6 structure
Product Name:methyl 2-(2-hydroxyethyl)disulfanylacetate
CAS No:877864-13-6
MF:C5H10O3S2
MW:182.261099338531
CID:1913157
PubChem ID:54591255
Update Time:2025-04-21
methyl 2-(2-hydroxyethyl)disulfanylacetate Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(2-hydroxyethyl)dithio]-, methyl ester
- methyl 2-(2-hydroxyethyl)disulfanylacetate
- 877864-13-6
- methyl 2-(2-hydroxyethyldisulfanyl)acetate
- EN300-1068200
- Methyl2-[(2-hydroxyethyl)disulfanyl]acetate
- SCHEMBL4071858
- Methyl 2-[(2-hydroxyethyl)disulfanyl]acetate
-
- Inchi: 1S/C5H10O3S2/c1-8-5(7)4-10-9-3-2-6/h6H,2-4H2,1H3
- InChI Key: SHTCPUXJYSOEQT-UHFFFAOYSA-N
- SMILES: S(CCO)SCC(=O)OC
Computed Properties
- Exact Mass: 182.00713652Da
- Monoisotopic Mass: 182.00713652Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 96.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 97.1Ų
methyl 2-(2-hydroxyethyl)disulfanylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1068200-0.05g |
methyl 2-[(2-hydroxyethyl)disulfanyl]acetate |
877864-13-6 | 95% | 0.05g |
$347.0 | 2023-10-28 | |
| Enamine | EN300-1068200-0.1g |
methyl 2-[(2-hydroxyethyl)disulfanyl]acetate |
877864-13-6 | 95% | 0.1g |
$518.0 | 2023-10-28 | |
| Enamine | EN300-1068200-0.25g |
methyl 2-[(2-hydroxyethyl)disulfanyl]acetate |
877864-13-6 | 95% | 0.25g |
$743.0 | 2023-10-28 | |
| Enamine | EN300-1068200-0.5g |
methyl 2-[(2-hydroxyethyl)disulfanyl]acetate |
877864-13-6 | 95% | 0.5g |
$1170.0 | 2023-10-28 | |
| Enamine | EN300-1068200-1.0g |
methyl 2-[(2-hydroxyethyl)disulfanyl]acetate |
877864-13-6 | 95% | 1g |
$1500.0 | 2023-06-10 | |
| Enamine | EN300-1068200-2.5g |
methyl 2-[(2-hydroxyethyl)disulfanyl]acetate |
877864-13-6 | 95% | 2.5g |
$2940.0 | 2023-10-28 | |
| Enamine | EN300-1068200-5.0g |
methyl 2-[(2-hydroxyethyl)disulfanyl]acetate |
877864-13-6 | 95% | 5g |
$4349.0 | 2023-06-10 | |
| Enamine | EN300-1068200-10.0g |
methyl 2-[(2-hydroxyethyl)disulfanyl]acetate |
877864-13-6 | 95% | 10g |
$6450.0 | 2023-06-10 | |
| Enamine | EN300-1068200-1g |
methyl 2-[(2-hydroxyethyl)disulfanyl]acetate |
877864-13-6 | 95% | 1g |
$1500.0 | 2023-10-28 | |
| Enamine | EN300-1068200-5g |
methyl 2-[(2-hydroxyethyl)disulfanyl]acetate |
877864-13-6 | 95% | 5g |
$4349.0 | 2023-10-28 |
methyl 2-(2-hydroxyethyl)disulfanylacetate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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